Cas no 3491-26-7 (1,7-Octadien-3-ol,3-acetate)

1,7-Octadien-3-ol,3-acetate structure
1,7-Octadien-3-ol,3-acetate structure
Product Name:1,7-Octadien-3-ol,3-acetate
CAS No:3491-26-7
MF:C10H16O2
MW:168.232843399048
CID:295861
Update Time:2024-02-29

1,7-Octadien-3-ol,3-acetate Chemical and Physical Properties

Names and Identifiers

    • 1,7-Octadien-3-ol,3-acetate
    • 1-vinyl-5-hexenyl acetate
    • 1,7-Octadien-3-ol,acetate (7CI,8CI,9CI)
    • 1,7-Octadien-3-yl acetate
    • 3-Acetoxy-1,7-octadiene
    • Acetic acid, 1-vinyl-5-hexenyl ester
    • 1,7-Octadien-3-ol, acetate
    • Acetic acid 1-vinyl-5-hexenyl ester
    • 1,7-Octadien-3-ol, 3-acetate
    • Inchi: 1S/C10H16O2/c1-4-6-7-8-10(5-2)12-9(3)11/h4-5,10H,1-2,6-8H2,3H3
    • InChI Key: CSSYVPGEVYWPNO-UHFFFAOYSA-N
    • SMILES: C=CC(OC(=O)C)CCCC=C

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • PSA: 57.53
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